6-methyl-N-[4-(2-thienyl)-1,3-thiazol-2-yl]-2-pyridinamine

• IUPAC Name: N-(6-methylpyridin-2-yl)-4-thiophen-2-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C13H11N3S2/c1-9-4-2-6-12(14-9)16-13-15-10(8-18-13)11-5-3-7-17-11/h2-8H,1H3,(H,14,15,16)
• InChI Key: GNUGUUFOOMYNGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC2=NC(=CS2)C3=CC=CS3
• Molecular Formula: C13H11N3S2
• Molecular Weight: 273.4 g/mol

Description

6-methyl-N-[4-(2-thienyl)-1,3-thiazol-2-yl]-2-pyridinamine, also known as MTT, is a chemical compound that has been widely used in scientific research due to its unique properties. MTT is a thiazolyl blue tetrazolium bromide, which is a yellowish-green powder that is soluble in water and ethanol. This compound has been used in various studies to assess cell viability and cytotoxicity, as well as to investigate the mechanism of action of different compounds.

Mechanism of Action

6-methyl-N-[4-(2-thienyl)-1,3-thiazol-2-yl]-2-pyridinamine is converted into formazan by mitochondrial dehydrogenases in living cells. The amount of formazan produced is directly proportional to the number of viable cells. This mechanism is the basis for the 6-methyl-N-[4-(2-thienyl)-1,3-thiazol-2-yl]-2-pyridinamine assay, which is widely used to assess cell viability and cytotoxicity.
Biochemical and Physiological Effects:
6-methyl-N-[4-(2-thienyl)-1,3-thiazol-2-yl]-2-pyridinamine has been shown to have no significant biochemical or physiological effects on living cells. It is not metabolized by cells and does not interfere with cellular processes. This makes it a safe and reliable tool for assessing cell viability and cytotoxicity.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-methyl-N-[4-(2-thienyl)-1,3-thiazol-2-yl]-2-pyridinamine is its ease of use and reliability. The 6-methyl-N-[4-(2-thienyl)-1,3-thiazol-2-yl]-2-pyridinamine assay is a simple and cost-effective method for assessing cell viability and cytotoxicity. It is also highly sensitive and can detect changes in cell viability at low concentrations of compounds.
However, there are some limitations to the use of 6-methyl-N-[4-(2-thienyl)-1,3-thiazol-2-yl]-2-pyridinamine. The assay is not suitable for assessing cell proliferation, as it measures only metabolic activity. In addition, the assay is not suitable for use with all cell types, and the results can be affected by factors such as pH and temperature.

Future Directions

There are many potential future directions for the use of 6-methyl-N-[4-(2-thienyl)-1,3-thiazol-2-yl]-2-pyridinamine in scientific research. One area of interest is the development of new assays and methods for using 6-methyl-N-[4-(2-thienyl)-1,3-thiazol-2-yl]-2-pyridinamine to assess cell viability and cytotoxicity. Another area of interest is the use of 6-methyl-N-[4-(2-thienyl)-1,3-thiazol-2-yl]-2-pyridinamine in combination with other assays and techniques to gain a more comprehensive understanding of cellular processes.
Overall, 6-methyl-N-[4-(2-thienyl)-1,3-thiazol-2-yl]-2-pyridinamine is a valuable tool for scientific research, with a wide range of applications in drug discovery, toxicology, and other fields. Its unique properties make it a reliable and safe method for assessing cell viability and cytotoxicity, and its potential for future research is promising.

Synthesis Methods

6-methyl-N-[4-(2-thienyl)-1,3-thiazol-2-yl]-2-pyridinamine can be synthesized by reacting 2-thienyl isothiocyanate with 2-amino-6-methylpyridine in the presence of a base, followed by reaction with thiosemicarbazide and bromine. The resulting compound is then treated with sodium hydroxide to obtain 6-methyl-N-[4-(2-thienyl)-1,3-thiazol-2-yl]-2-pyridinamine as a yellowish-green powder.

Scientific Research Applications

6-methyl-N-[4-(2-thienyl)-1,3-thiazol-2-yl]-2-pyridinamine has been widely used in scientific research as a tool for assessing cell viability and cytotoxicity. It is commonly used in assays such as the 6-methyl-N-[4-(2-thienyl)-1,3-thiazol-2-yl]-2-pyridinamine assay, which is a colorimetric assay that measures the metabolic activity of cells. This assay is widely used in drug discovery and toxicology studies to evaluate the efficacy and safety of different compounds.